Cas no 954698-19-2 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea
• CAS No: 954698-19-2
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• CID: 6503668
• Update Time: 2025-10-29

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea
• 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-(3-chlorophenyl)urea

• Inchi： 1S/C19H18ClN3O4/c20-13-2-1-3-14(7-13)22-19(25)21-9-12-6-18(24)23(10-12)15-4-5-16-17(8-15)27-11-26-16/h1-5,7-8,12H,6,9-11H2,(H2,21,22,25)
• InChI Key： YFWDRMXAHQILBH-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)C(NC1=CC=CC(Cl)=C1)=O

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea (CAS No. 954698-19-2): An Overview

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea (CAS No. 954698-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 954698-19-2, is characterized by its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea is particularly noteworthy. It consists of a urea moiety linked to a substituted pyrrolidine ring, which itself is attached to a benzodioxole group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The urea functionality is known for its ability to form hydrogen bonds, which can be crucial for interactions with biological targets. The benzodioxole group, on the other hand, is often associated with central nervous system (CNS) activity and has been found in various bioactive compounds.

The synthesis of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea has been the subject of several studies. One common approach involves the reaction of a suitable pyrrolidine derivative with an isocyanate or a chloroformate followed by coupling with a substituted phenol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have also explored the use of catalytic systems and green chemistry principles to improve the efficiency and sustainability of the synthesis.

In terms of biological activity, 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its ability to modulate serotonin receptors, which are implicated in mood disorders such as depression and anxiety. Additionally, studies have explored its anti-inflammatory properties and potential as an analgesic agent.

The pharmacokinetic profile of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea is another critical aspect of its evaluation. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its intended biological targets and maintain therapeutic concentrations over time. Ongoing research aims to further optimize these properties through structural modifications and formulation strategies.

Clinical trials are an essential step in translating the promising preclinical findings into therapeutic applications. While detailed clinical data for 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-chlorophenyl)urea are still limited, early-phase trials have shown encouraging results in terms of safety and tolerability. These trials are designed to assess the compound's pharmacokinetics and preliminary efficacy in human subjects. The results from these trials will provide valuable insights into the potential therapeutic benefits and any adverse effects associated with the compound.

In conclusion, 3-{1-(2H-1,3-benzodioxol-5-y)-5-oxypryrrolidin--ylylmethyl}-1-(chlorophenlyl)urea (CAS No. 954698--2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.